Cas no 2680789-49-3 (tert-butyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate)

• Product Name: tert-butyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate
• CAS No: 2680789-49-3
• MF: C₁₀H₁₆N₂O₄S₂
• MW: 292.375040054321
• CID: 5633770
• PubChem ID: 165923804
• Update Time: 2025-05-19

tert-butyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2-sulfamoylthiophen-3-yl)methyl]carbamate
• EN300-28288711
• 2680789-49-3
• tert-butyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate

• Inchi： 1S/C10H16N2O4S2/c1-10(2,3)16-9(13)12-6-7-4-5-17-8(7)18(11,14)15/h4-5H,6H2,1-3H3,(H,12,13)(H2,11,14,15)
• InChI Key： DNFWCPRYPGKDLT-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CS1)CNC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 292.05514934g/mol
• Monoisotopic Mass: 292.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 135Ų

Additional information on tert-butyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate

tert-butyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate: A Comprehensive Overview

tert-butyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate, also known by its CAS number 2680789-49-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention in recent years due to its unique structural properties and potential uses in drug development, agrochemicals, and advanced materials. The molecule's structure, which includes a thiophene ring substituted with a sulfamoyl group and a tert-butyl carbamate moiety, contributes to its versatile reactivity and functionality.

The synthesis of tert-butyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and protection/deprotection steps. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. Studies have shown that the thiophene moiety can enhance the pharmacokinetic properties of drugs, such as solubility and bioavailability. Additionally, the sulfamoyl group introduces hydrogen bonding capabilities, which can improve the compound's interaction with biological targets. These attributes make tert-butyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate a valuable intermediate in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

In the field of agrochemistry, this compound has demonstrated potential as a precursor for fungicides and herbicides. Its ability to inhibit key enzymes involved in plant pathogenic processes has been validated through in vitro assays. Recent research has focused on optimizing its stability under environmental conditions to ensure prolonged efficacy in agricultural settings.

The material science community has also taken interest in tert-butyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate due to its role as a precursor for advanced polymers and coatings. The compound's ability to form stable covalent bonds with other monomers makes it ideal for creating materials with enhanced mechanical properties and thermal stability. Researchers are currently exploring its use in developing self-healing polymers, which could revolutionize industries such as automotive manufacturing and aerospace engineering.

From an environmental perspective, the compound's biodegradability has been a topic of recent investigation. Studies indicate that under specific microbial conditions, it can undergo controlled degradation without releasing harmful byproducts. This finding is crucial for ensuring its safe application in eco-friendly chemical processes.

In conclusion, tert-butyl N-(2-sulfamoylthiophen-3-yl)methylcarbamate (CAS No.: 2680789-49-3) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations. As ongoing studies continue to uncover new potentials for this compound, its role in shaping cutting-edge technologies is expected to grow significantly.